Cas no 933756-17-3 (4-(1H-1,3-benzodiazol-2-yl)butan-2-amine)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)butan-2-amine
• CAS No: 933756-17-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• MDL: MFCD19647543
• CID: 5606224
• PubChem ID: 64097330
• Update Time: 2025-05-27

4-(1H-1,3-benzodiazol-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-propanamine, α-methyl-
• 4-(1h-Benzo[d]imidazol-2-yl)butan-2-amine
• 4-(1H-1,3-benzodiazol-2-yl)butan-2-amine

• MDL： MFCD19647543
• Inchi： 1S/C11H15N3/c1-8(12)6-7-11-13-9-4-2-3-5-10(9)14-11/h2-5,8H,6-7,12H2,1H3,(H,13,14)
• InChI Key： JYNXDOGQTHBFPV-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2N1)CC(N)C

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 404.1±28.0 °C(Predicted)
• pka: 11.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-(1H-1,3-benzodiazol-2-yl)butan-2-amine

Comprehensive Overview of 4-(1H-1,3-benzodiazol-2-yl)butan-2-amine (CAS No. 933756-17-3): Properties, Applications, and Research Insights

The compound 4-(1H-1,3-benzodiazol-2-yl)butan-2-amine (CAS No. 933756-17-3) is a benzimidazole derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a benzodiazole core linked to an amine-functionalized butyl chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, enzyme inhibition studies, and material science.

In recent years, the demand for benzimidazole-based compounds has surged, driven by their role in developing antiviral agents, anti-inflammatory drugs, and cancer therapeutics. The 4-(1H-1,3-benzodiazol-2-yl)butan-2-amine stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for molecular docking and targeted drug design. These properties align with current trends in precision medicine and personalized therapeutics, addressing frequent search queries like "benzimidazole drug candidates 2024" or "amine-functionalized heterocycles in medicine."

From a synthetic chemistry perspective, the compound's CAS No. 933756-17-3 is often referenced in patents and academic papers exploring green chemistry approaches. Its synthesis can be optimized using catalyst-free reactions or microwave-assisted techniques, topics highly searched in AI-driven chemical databases. The benzodiazole-amine conjugate structure also sparks interest in supramolecular chemistry, particularly for designing fluorescent probes or sensor materials—a hotspot in nanotechnology forums.

Beyond pharmaceuticals, 4-(1H-1,3-benzodiazol-2-yl)butan-2-amine has implications in agrochemical innovation. Its structural motifs resemble those in plant growth regulators and pesticide synergists, answering search trends like "sustainable crop protection chemicals." Regulatory-compliant derivatives of this compound are being evaluated for environmental safety, a priority in EU chemical legislation discussions.

Analytical characterization of CAS 933756-17-3 involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography—methods frequently queried in AI-powered spectral analysis tools. Researchers emphasize its high purity synthesis (>98%) to meet GMP standards, a key concern for contract manufacturing organizations (CMOs). This aligns with industry searches for "QC protocols for heterocyclic amines."

In material science, the compound's electron-rich benzodiazole unit enables applications in organic semiconductors and photovoltaic materials. Its amine group facilitates surface functionalization of nanoparticles, a technique trending in energy storage research. Such interdisciplinary relevance makes 4-(1H-1,3-benzodiazol-2-yl)butan-2-amine a recurring subject in cross-disciplinary chemical databases.

Future research directions include exploring its biodegradation pathways and structure-activity relationships (SAR) for central nervous system targets—addressing popular queries like "blood-brain barrier permeable heterocycles." With proper IP protection strategies, this compound may emerge as a keystone in next-generation therapeutic scaffolds and smart materials.